3-Ethoxy-4-hydroxyphenylacetic acid
Overview
Description
3-Ethoxy-4-hydroxyphenylacetic acid is a chemical compound related to various other phenylacetic acid derivatives, which are often studied for their biological relevance and potential applications in medical and industrial fields. While the specific compound this compound is not directly mentioned in the provided papers, related compounds such as 4-hydroxy-3-methoxyphenylacetic acid (homovanillic acid) , 4-hydroxyphenylacetic acid , and 3-ethoxy-4-ethoxycarbonylphenylacetic acid are discussed. These compounds are structurally similar and share common functional groups, which allows for a comparative analysis.
Synthesis Analysis
The synthesis of related compounds provides insight into potential methods for synthesizing this compound. For instance, 3-ethoxy-4-ethoxycarbonylphenylacetic acid, a key intermediate in the synthesis of the antidiabetic drug repaglinide, can be synthesized from 2-hydroxy-4-methylbenzoic acid in two steps involving alkylation and carboxylation . Another synthesis route starts from 3-hydroxyphenylacetic acid and involves esterification, formylation, oxidation, etherification, and selective hydrolysis . These methods suggest that a similar approach could be taken for the synthesis of this compound, with appropriate modifications to introduce the ethoxy and hydroxy groups at the correct positions on the aromatic ring.
Molecular Structure Analysis
The molecular structure of phenylacetic acid derivatives is crucial for their reactivity and biological activity. A molecular modeling study on the electropolymerization of 3-hydroxyphenylacetic acid provides insights into the electronic structure and conformational preferences of such compounds . The vibrational spectra analysis of 4-hydroxy-3-methoxyphenylacetic acid using DFT and MP2 methods reveals the non-planar conformation as the lowest energy conformer, which could be relevant for understanding the structural properties of this compound .
Chemical Reactions Analysis
The chemical reactivity of phenylacetic acid derivatives is influenced by the substituents on the aromatic ring. For example, the enzyme 4-hydroxyphenylacetic acid 3-hydroxylase from Pseudomonas putida can hydroxylate 4-hydroxyphenylacetic acid, a reaction that is sensitive to the presence of heavy metal ions and thiol reagents . This suggests that the presence of an ethoxy group in this compound may affect its susceptibility to enzymatic reactions and other chemical transformations.
Physical and Chemical Properties Analysis
The physical and chemical properties of phenylacetic acid derivatives can be assessed through various analytical techniques. For instance, the assay of homovanillic acid by liquid chromatography with electrochemical detection indicates that such compounds can be quantified in biological samples, which is important for clinical diagnostics . The synthesis conditions, such as reaction temperature and solvent choice, can significantly impact the yield and purity of these compounds, as demonstrated in the synthesis of 4-ethoxyphenylacetic acid . These findings are relevant for the optimization of synthesis protocols for this compound.
Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis Processes : 3-Ethoxy-4-hydroxyphenylacetic acid has been synthesized through various chemical processes, including simultaneous esterification and etherification, formylation, and oxidation. These methods have been refined to improve yield and environmental friendliness (Zhang et al., 2016); (Mi, 2006).
- Chemical Characterization : The product and intermediates in these synthesis processes have been characterized using various techniques like FTIR, NMR, HRMS, and DSC to ensure purity and correct chemical structure (Zhang et al., 2016).
Application in Drug Synthesis
- Intermediate for Repaglinide : This compound is a key intermediate in the synthesis of the antidiabetic drug repaglinide, emphasizing its importance in pharmaceutical manufacturing (Salman et al., 2002); (Zhang et al., 2016).
Potential in Biosensing and Electrochemical Applications
- Electropolymerization and Biosensing : 3-Hydroxyphenylacetic acid, closely related to this compound, has been used in the synthesis of polymeric films by electropolymerization, serving as supports for immobilizing biomolecules in electrochemical biosensors (Ferreira et al., 2012).
Environmental and Biotechnological Research
- Degradation in Environmental Treatment : Studies have focused on the degradation of similar compounds like 4-hydroxyphenylacetic acid in wastewater treatment, using advanced oxidation processes (Flores et al., 2017).
- Biosynthesis and Bioengineering : Research has been conducted on the biosynthesis of related compounds like 3,4-dihydroxyphenylacetic acid in Escherichia coli, showcasing the potential of microbial biotechnology in producing phenolic acids with antioxidant activities (Li et al., 2019).
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(3-ethoxy-4-hydroxyphenyl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O4/c1-2-14-9-5-7(6-10(12)13)3-4-8(9)11/h3-5,11H,2,6H2,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QVXSHYZATYQYGE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)CC(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20335048 |
Source
|
| Record name | 3-Ethoxy-4-hydroxyphenylacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20335048 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
80018-50-4 |
Source
|
| Record name | 3-Ethoxy-4-hydroxybenzeneacetic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=80018-50-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Ethoxy-4-hydroxyphenylacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20335048 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Benzeneacetic acid, 3-ethoxy-4-hydroxy | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.108.213 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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